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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the use of dichloroacetate (DCA)
in various non-cancer disease models. The information is intended to guide researchers in
designing and conducting experiments to explore the therapeutic potential of DCA.

Introduction to Dichloroacetate (DCA)

Sodium dichloroacetate (DCA) is a small molecule compound that has been investigated for its
role in modulating cellular metabolism.[1] It is a structural analog of pyruvate and has been
historically used in the treatment of congenital lactic acidosis and other mitochondrial disorders.
[2] DCA's primary mechanism of action involves the inhibition of pyruvate dehydrogenase
kinase (PDK), which leads to the activation of the pyruvate dehydrogenase (PDH) complex.[1]
[3] This metabolic shift from glycolysis towards oxidative phosphorylation has shown potential
therapeutic effects in a variety of non-cancerous conditions.[4]

Mechanism of Action

DCA is a pan-inhibitor of all four isoforms of pyruvate dehydrogenase kinase (PDK).[3][4] PDKs
are enzymes that phosphorylate and inactivate the pyruvate dehydrogenase (PDH) complex.[3]
By inhibiting PDK, DCA maintains PDH in its active, dephosphorylated state.[5] This, in turn,
facilitates the conversion of pyruvate to acetyl-CoA, which then enters the tricarboxylic acid
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(TCA) cycle for oxidative phosphorylation.[6] This metabolic reprogramming away from
glycolysis is central to DCA's therapeutic effects in various disease models.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

